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Compound of Interest

Compound Name:
Methyl 3-

aminocyclobutanecarboxylate

Cat. No.: B572471 Get Quote

An In-depth Technical Guide to Methyl 3-
aminocyclobutanecarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-
aminocyclobutanecarboxylate, a versatile building block in medicinal chemistry. The

document details its chemical structure, relevant identifiers, physicochemical properties, and its

role in the development of therapeutic agents, particularly as a precursor to Acetyl-CoA

Carboxylase (ACC) inhibitors and potential anti-hepatitis B virus (HBV) compounds.

Chemical Identity and Structure
Methyl 3-aminocyclobutanecarboxylate is a cyclobutane derivative featuring both an amino

group and a methyl ester functionality. The relative stereochemistry of these two substituents

(cis or trans) gives rise to different isomers, each with unique chemical and biological

properties. The compound is frequently handled as its hydrochloride salt to improve stability

and handling characteristics.

The chemical structure of Methyl 3-aminocyclobutanecarboxylate is depicted below:

Figure 1: Chemical structure of Methyl 3-aminocyclobutanecarboxylate.
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Stereoisomerism and CAS Numbers
The spatial arrangement of the amino and methyl carboxylate groups on the cyclobutane ring

leads to cis and trans isomers. It is crucial for researchers to note the specific isomer used in

any experimental context, as this can significantly impact biological activity. The compound is

often available as a mixture of isomers or as a specific stereoisomer, commonly in the form of a

hydrochloride salt.

Physicochemical and Quantitative Data
A summary of the key quantitative data for Methyl 3-aminocyclobutanecarboxylate and its

hydrochloride salt is presented in the table below. This information is essential for reaction

planning, characterization, and formulation.

Property

Methyl 3-
aminocyclobutanec
arboxylate (Free
Base)

Methyl 3-
aminocyclobutanec
arboxylate HCl

Reference(s)

Molecular Formula C₆H₁₁NO₂ C₆H₁₂ClNO₂ [1]

Molecular Weight 129.16 g/mol 165.62 g/mol [1]

CAS Number

1206970-19-5,

766458-70-2

(stereoisomers)

1354940-69-4,

1212304-86-3

(stereoisomers)

[1][2][3]

Appearance - White to yellow solid

Purity - Typically ≥98% [2]

SMILES COC(=O)C1CC(N)C1
Cl.COC(=O)C1CC(N)

C1
[2]

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of Methyl 3-
aminocyclobutanecarboxylate is not readily available in the public domain literature.

However, its synthesis can be approached through established organic chemistry
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methodologies. A plausible and commonly used method is the Fischer esterification of the

corresponding 3-aminocyclobutanecarboxylic acid.

Representative Synthesis: Fischer Esterification
This protocol is a general representation of how a skilled chemist might approach the

synthesis.

Reaction:

3-Aminocyclobutanecarboxylic acid + Methanol --(H⁺ catalyst)--> Methyl 3-
aminocyclobutanecarboxylate + Water

Procedure:

Reaction Setup: 3-Aminocyclobutanecarboxylic acid is suspended in an excess of anhydrous

methanol.

Catalyst Addition: The mixture is cooled in an ice bath, and a strong acid catalyst, such as

sulfuric acid or thionyl chloride, is added dropwise. The use of thionyl chloride is often

preferred as it reacts with methanol to generate HCl in situ and also acts as a dehydrating

agent, driving the equilibrium towards the product.

Reaction: The mixture is then heated to reflux and the reaction progress is monitored by a

suitable technique, such as Thin Layer Chromatography (TLC).

Work-up: Upon completion, the excess methanol is removed under reduced pressure. The

residue is carefully neutralized with a base, such as a saturated aqueous solution of sodium

bicarbonate.

Extraction and Purification: The aqueous layer is extracted multiple times with an organic

solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried

over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated to yield the

crude product.

Final Purification: The crude product can be further purified by techniques such as column

chromatography or recrystallization to obtain the final, pure Methyl 3-
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aminocyclobutanecarboxylate.

The following diagram illustrates a generalized workflow for this synthetic approach.
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Start: 3-Aminocyclobutanecarboxylic Acid
+ Anhydrous Methanol

Add Acid Catalyst (e.g., SOCl₂)
at 0°C

Heat to Reflux
(Monitor by TLC)

Concentrate under
Reduced Pressure

Neutralize with aq. NaHCO₃

Extract with
Ethyl Acetate

Dry Organic Layer
(e.g., Na₂SO₄)

Purify
(e.g., Column Chromatography)

End: Pure Methyl
3-aminocyclobutanecarboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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